Cas no 893444-46-7 (Methyl 7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-4-carboxylate)

• Product Name: Methyl 7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-4-carboxylate
• CAS No: 893444-46-7
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 844506
• PubChem ID: 59421427
• Update Time: 2025-06-15

Methyl 7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-4-carboxylate
• methyl 7-oxo-8H-pyrido[2,3-d]pyrimidine-4-carboxylate
• Pyrido[2,3-d]pyrimidine-4-carboxylic acid, 7,8-dihydro-7-oxo-, methyl ester
• Methyl7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-4-carboxylate
• DTXSID60731949
• SCHEMBL12776514
• 893444-46-7
• Methyl 7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-4-carboxylatato

• Inchi： 1S/C9H7N3O3/c1-15-9(14)7-5-2-3-6(13)12-8(5)11-4-10-7/h2-4H,1H3,(H,10,11,12,13)
• InChI Key： NPJVRQJZHUIQEK-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C2C=CC(NC2=NC=N1)=O)=O

Computed Properties

• Exact Mass: 205.04874109g/mol
• Monoisotopic Mass: 205.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81.2Ų

Additional information on Methyl 7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-4-carboxylate

Comprehensive Overview of Methyl 7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-4-carboxylate (CAS No. 893444-46-7)

Methyl 7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-4-carboxylate (CAS No. 893444-46-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the pyrido[2,3-d]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for small molecule intermediates like Methyl 7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-4-carboxylate has surged, driven by advancements in medicinal chemistry and combinatorial synthesis. The compound's CAS No. 893444-46-7 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its ester functional group and fused pyrimidine ring make it a versatile scaffold for designing novel therapeutics targeting cancer, inflammatory diseases, and infectious pathogens.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex heterocycles like Methyl 7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-4-carboxylate. Researchers are investigating green chemistry approaches, such as catalytic C-H activation and microwave-assisted reactions, to improve the efficiency and environmental footprint of its production. These innovations align with the growing emphasis on ESG (Environmental, Social, and Governance) principles in the chemical industry.

Another area of interest is the compound's potential in precision medicine. With the rise of personalized therapeutics, Methyl 7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-4-carboxylate is being studied for its ability to modulate specific biomolecular targets, such as protein kinases and DNA repair enzymes. Its pharmacokinetic properties, including metabolic stability and bioavailability, are also under scrutiny to optimize its therapeutic potential.

From a commercial perspective, CAS No. 893444-46-7 is listed in catalogs of leading chemical suppliers and contract research organizations (CROs). Its pricing and availability are often discussed in forums dedicated to laboratory reagents and fine chemicals. The compound's patent landscape is another hot topic, with several applications citing its use in proprietary drug formulations.

In summary, Methyl 7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-4-carboxylate (CAS No. 893444-46-7) represents a promising candidate for multidisciplinary research. Its applications span drug development, material science, and biotechnology, making it a subject of ongoing investigation and innovation. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and medicine.